4-[3-[(Dimethylamino)methyl]phenyl]-2-morpholin-4-ylbenzaldehyde

• IUPAC Name: 4-[3-[(dimethylamino)methyl]phenyl]-2-morpholin-4-ylbenzaldehyde
• InChI: InChI=1S/C20H24N2O2/c1-21(2)14-16-4-3-5-17(12-16)18-6-7-19(15-23)20(13-18)22-8-10-24-11-9-22/h3-7,12-13,15H,8-11,14H2,1-2H3
• InChI Key: LLZUGMOYCQHDBW-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1=CC(=CC=C1)C2=CC(=C(C=C2)C=O)N3CCOCC3
• Molecular Formula: C20H24N2O2
• Molecular Weight: 324.4 g/mol

Description

4-[3-[(Dimethylamino)methyl]phenyl]-2-morpholin-4-ylbenzaldehyde is a synthetic compound that belongs to the class of aldehydes. It is also known as DMABN or benzaldehyde, 4-[3-[(dimethylamino)methyl]phenyl]-2-(4-morpholinyl)-. This compound has gained significant importance in scientific research due to its unique chemical properties and potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-[3-[(Dimethylamino)methyl]phenyl]-2-morpholin-4-ylbenzaldehyde is not well understood. However, it is believed that this compound interacts with metal ions and forms a complex. This complex has unique optical properties that make it suitable for use as a fluorescent probe.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-[3-[(Dimethylamino)methyl]phenyl]-2-morpholin-4-ylbenzaldehyde are not well studied. However, it is believed that this compound has low toxicity and does not have any significant adverse effects on living organisms.

Advantages and Limitations for Lab Experiments

The advantages of using 4-[3-[(Dimethylamino)methyl]phenyl]-2-morpholin-4-ylbenzaldehyde in lab experiments are its unique chemical properties, low toxicity, and potential applications in various fields. The limitations of using this compound in lab experiments are the lack of understanding of its mechanism of action and limited studies on its biochemical and physiological effects.

Future Directions

There are several potential future directions for research on 4-[3-[(Dimethylamino)methyl]phenyl]-2-morpholin-4-ylbenzaldehyde. These include:
1. Studying the mechanism of action of this compound and its interactions with metal ions.
2. Investigating the potential applications of this compound in the field of materials science.
3. Developing new fluorescent probes based on the chemical structure of 4-[3-[(Dimethylamino)methyl]phenyl]-2-morpholin-4-ylbenzaldehyde.
4. Studying the potential use of this compound in the development of new drugs for the treatment of various diseases.
5. Investigating the potential use of this compound as a reagent for the determination of aldehydes in biological samples.
Conclusion:
In conclusion, 4-[3-[(Dimethylamino)methyl]phenyl]-2-morpholin-4-ylbenzaldehyde is a synthetic compound that has gained significant importance in scientific research due to its unique chemical properties and potential applications in various fields. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper. Further research on this compound may lead to the development of new materials, drugs, and diagnostic tools.

Synthesis Methods

The synthesis of 4-[3-[(Dimethylamino)methyl]phenyl]-2-morpholin-4-ylbenzaldehyde involves the reaction of 4-(3-bromomethylphenyl)-2-morpholin-4-ylbenzaldehyde with dimethylamine. This reaction takes place in the presence of a suitable solvent and a base. The reaction yields 4-[3-[(Dimethylamino)methyl]phenyl]-2-morpholin-4-ylbenzaldehyde as a white solid.

Scientific Research Applications

4-[3-[(Dimethylamino)methyl]phenyl]-2-morpholin-4-ylbenzaldehyde has various scientific research applications. It is used as a fluorescent probe for the detection of metal ions. It is also used as a reagent for the determination of aldehydes in biological samples. This compound has potential applications in the field of organic synthesis, medicinal chemistry, and materials science.